Cas no 224584-18-3 (3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid)
![3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid structure](https://ossimg.kuujia.com/scimg/225000/224584-18-3x500.png)
224584-18-3 structure
Product Name:3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
CAS No:224584-18-3
MF:C7H7F3O2
MW:180.124492883682
MDL:MFCD20544759
CID:3914427
PubChem ID:10631207
Update Time:2025-04-22
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-(trifluoromethyl)-
- 3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylicacid
- 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid(WXFC0807)
- 3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
- SY059052
- MFCD20544759
- DTXSID801193672
- CGISBZCYXGUFNK-UHFFFAOYSA-N
- 224584-18-3
- EN300-53511
- EN300-27713412
- Bicyclo[1.1.1]?pentane-?1-?carboxylic acid, 3-?(trifluoromethyl)?-
- AKOS022191639
- Z802560076
- SB22182
- CS-0049792
- SCHEMBL17582356
- P17224
- 3-(Trifluoromethyl)-bicyclo[1.1.1]pentane-1-carboxylic acid
- ZIA58418
- AS-53871
- 3-(Trifluoromethyl)bicyclo(1.1.1)pentane-1-carboxylic acid
- 828-504-3
-
- MDL： MFCD20544759
- Inchi： 1S/C7H7F3O2/c8-7(9,10)6-1-5(2-6,3-6)4(11)12/h1-3H2,(H,11,12)
- InChI Key： CGISBZCYXGUFNK-UHFFFAOYSA-N
- SMILES： FC(C12CC(C(=O)O)(C1)C2)(F)F
Computed Properties
- Exact Mass: 180.03981395g/mol
- Monoisotopic Mass: 180.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-53511-1mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 1mg |
$124.0 | 2022-02-28 | |
| Enamine | EN300-53511-2mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 2mg |
$127.0 | 2022-02-28 | |
| Enamine | EN300-53511-5mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 5mg |
$141.0 | 2022-02-28 | |
| Enamine | EN300-53511-10mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 10mg |
$177.0 | 2022-02-28 | |
| Enamine | EN300-53511-20mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 20mg |
$232.0 | 2022-02-28 | |
| Enamine | EN300-53511-25mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 25mg |
$253.0 | 2022-02-28 | |
| Enamine | EN300-53511-50mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 50mg |
$212.0 | 2022-10-09 | |
| Enamine | EN300-53511-100mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 100mg |
$317.0 | 2022-10-09 | |
| Enamine | EN300-53511-250mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 250mg |
$452.0 | 2022-10-09 | |
| Enamine | EN300-53511-500mg |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid |
224584-18-3 | 95.0% | 500mg |
$713.0 | 2022-10-09 |
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:224584-18-3)3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Order Number:A1081026
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:10
Price ($):479.0
Email:sales@amadischem.com
3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:224584-18-3)3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxylic acid
Purity:99%
Quantity:5g
Price ($):479.0